Cas no 1155602-25-7 (4,5,7-trichloro-2-phenylquinoline)

4,5,7-trichloro-2-phenylquinoline structure
1155602-25-7 structure
Product Name:4,5,7-trichloro-2-phenylquinoline
CAS No:1155602-25-7
MF:C15H8Cl3N
MW:308.589720726013
CID:1205440
PubChem ID:43668484
Update Time:2025-04-20

4,5,7-trichloro-2-phenylquinoline Chemical and Physical Properties

Names and Identifiers

    • 4,5,7-trichloro-2-phenylquinoline
    • 2-Phenyl-4,5,7-trichloroquinoline
    • ZINC36075421
    • AKOS005903213
    • 2-Phenyl-4,5,7-trichloroquinoline;
    • DTXSID60656300
    • 1155602-25-7
    • MFCD12498841
    • Inchi: 1S/C15H8Cl3N/c16-10-6-11(17)15-12(18)8-13(19-14(15)7-10)9-4-2-1-3-5-9/h1-8H
    • InChI Key: MKACOISDPQWEJP-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C2C=CC=CC=2)N=C2C=C(C=C(C2=1)Cl)Cl

Computed Properties

  • Exact Mass: 306.97200
  • Monoisotopic Mass: 306.972232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89000
  • LogP: 5.86200
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